Cas no 898360-88-8 (N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide)

• Product Name: N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide
• CAS No: 898360-88-8
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5481008
• Update Time: 2025-05-20

N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dimethylphenyl)-N-[2-(furan-2-yl)ethyl]oxamide
• N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide

• Inchi： 1S/C16H18N2O3/c1-11-5-6-14(12(2)10-11)18-16(20)15(19)17-8-7-13-4-3-9-21-13/h3-6,9-10H,7-8H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： FDRAGBHBOVAKSI-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CO1)(=O)C(NC1=CC=C(C)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide

Recent Advances in the Study of N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide (CAS: 898360-88-8)

N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide (CAS: 898360-88-8) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan and dimethylphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of significant interest among researchers.

The primary objective of recent research has been to explore the biological activities of N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide, particularly its role as a modulator of key signaling pathways. Investigations have revealed its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in suppressing NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression.

Methodologically, researchers have employed a combination of in vitro and in vivo models to assess the compound's bioactivity. High-throughput screening assays were utilized to identify its binding affinity to target proteins, while molecular docking studies provided insights into its interaction with active sites. Additionally, pharmacokinetic studies in rodent models have highlighted its favorable absorption and distribution profiles, albeit with challenges in metabolic stability that warrant further optimization.

One of the most notable findings is the compound's selective cytotoxicity against certain cancer cell lines, as reported in a recent *Bioorganic & Medicinal Chemistry Letters* article. The study indicated that N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide exhibits preferential activity against breast and lung cancer cells, with minimal effects on normal cells. This selectivity is attributed to its ability to disrupt mitochondrial function in malignant cells, a mechanism that is currently under further investigation.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists and pharmacologists are underway to design derivatives with improved properties while retaining the core pharmacophore.

In conclusion, N'-(2,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide represents a compelling candidate for further development in drug discovery. Its multifaceted biological activities, combined with its synthetic accessibility, position it as a valuable tool for probing disease mechanisms and a potential lead compound for therapeutic intervention. Future research should focus on optimizing its pharmacokinetic profile and validating its efficacy in more complex disease models.